molecular formula C15H33NO B8505957 11-Amino-2,2-dimethyltridecan-1-OL CAS No. 69883-00-7

11-Amino-2,2-dimethyltridecan-1-OL

Cat. No. B8505957
CAS RN: 69883-00-7
M. Wt: 243.43 g/mol
InChI Key: QURJOJRRXVGRPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

11-Amino-2,2-dimethyltridecan-1-OL is a useful research compound. Its molecular formula is C15H33NO and its molecular weight is 243.43 g/mol. The purity is usually 95%.
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properties

CAS RN

69883-00-7

Molecular Formula

C15H33NO

Molecular Weight

243.43 g/mol

IUPAC Name

11-amino-2,2-dimethyltridecan-1-ol

InChI

InChI=1S/C15H33NO/c1-4-14(16)11-9-7-5-6-8-10-12-15(2,3)13-17/h14,17H,4-13,16H2,1-3H3

InChI Key

QURJOJRRXVGRPH-UHFFFAOYSA-N

Canonical SMILES

CCC(CCCCCCCCC(C)(C)CO)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

199 g (0.91 mol) of 3,3-dimethyl-12-ethyl-1-aza-1,5,9-cyclododecatriene is added dropwise, in the course of 15 minutes, to a solution of 150 g (1.53 mols) of sulphuric acid in one liter of water. Impurities are removed by means of subsequent steam distillation for 20 minutes. The aqueous sulphuric acid solution is then hydrogenated under normal pressure at 20°-25° C. in the presence of a platinum/charcoal catalyst (5% by weight of platinum), with absorption of 3 mols of hydrogen, to yield 2,2-dimethyl-11-ethyl-11-aminoundecanol. After removal of the catalyst by filtration, the aqueous solution is neutralised with concentrated sodium hydroxide solution; the amino alcohol separating out is extracted with toluene, and distilled to thus obtain 149 g (0.613 mol) of 2,2-dimethyl-11-ethyl-11-aminoundecanol corresponding to a yield of 67.4% of theory; b.p. 118° C./0.05 Torr; nD20 =1.4656.
Name
3,3-dimethyl-12-ethyl-1-aza-1,5,9-cyclododecatriene
Quantity
199 g
Type
reactant
Reaction Step One
Quantity
150 g
Type
reactant
Reaction Step One
Name
Quantity
1 L
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
3 mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two

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